Cas no 1806258-71-8 (Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806258-71-8
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4839719
• Update Time: 2025-06-12

Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H8ClF3INO3/c1-2-18-9(17)5-3-7(19-10(12,13)14)16-8(15)6(5)4-11/h3H,2,4H2,1H3
• InChI Key： KKGMUINMLBCTHN-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C(=O)OCC)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806258-71-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1806258-71-8, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a chloromethyl moiety, an iodo substituent, and a trifluoromethoxy group, endows the compound with distinct reactivity and synthetic potential.

The compound's molecular framework is particularly noteworthy for its application in medicinal chemistry. The combination of these functional groups allows for diverse chemical transformations, making it a versatile building block for the development of novel therapeutic agents. In recent years, there has been growing interest in pyridine-based scaffolds due to their prevalence in biologically active compounds. The specific arrangement of substituents in Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate aligns well with current trends in drug discovery, where structural diversity and functional flexibility are highly valued.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing complex molecular architectures. For instance, the chloromethyl group can undergo nucleophilic substitution reactions, enabling the introduction of various pharmacophores. Similarly, the iodo atom serves as a versatile handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in forming carbon-carbon bonds essential for drug design. The trifluoromethoxy group, on the other hand, contributes to lipophilicity and metabolic stability, key attributes in optimizing drug-like properties.

In the context of contemporary pharmaceutical research, Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate has found applications in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The pyridine core is a common motif in these inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The specific substitution pattern of this compound enhances its binding affinity and selectivity towards target enzymes.

The role of fluorine-containing moieties in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug candidates often improves their pharmacokinetic profiles by increasing metabolic stability and reducing susceptibility to enzymatic degradation. The trifluoromethoxy group in Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate exemplifies this trend, offering a strategic tool for fine-tuning drug properties. Moreover, the presence of both electron-withdrawing and electron-donating groups around the pyridine ring can modulate electronic properties, influencing reactivity and binding interactions.

The compound's potential extends beyond kinase inhibitors. It has been explored as a precursor in the development of antiviral and antibacterial agents. The structural features allow for modifications that can target viral proteases or bacterial enzymes involved in essential metabolic pathways. For instance, derivatives of this compound have shown promise in inhibiting viral polymerases by mimicking natural substrates or disrupting enzyme-substrate interactions.

Synthetic chemists have leveraged Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate to develop novel synthetic routes that enhance efficiency and sustainability. Green chemistry principles have been integrated into these processes by employing catalytic methods that minimize waste and energy consumption. For example, transition metal-catalyzed reactions have been utilized to achieve regioselective transformations without generating harmful byproducts.

The compound's reactivity also makes it suitable for exploring new chemical space through library synthesis and high-throughput screening. By systematically varying substituents or employing combinatorial chemistry techniques, researchers can generate large libraries of derivatives for biological evaluation. This approach has accelerated the discovery of lead compounds with improved pharmacological profiles.

In conclusion, Ethyl 3-(chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806258-71-8) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations that are essential for developing novel therapeutic agents across multiple disease areas. As research continues to evolve, this compound is likely to remain a cornerstone in medicinal chemistry efforts aimed at addressing unmet medical needs.